Cas no 30166-86-0 (Sulfone, o-nitrophenylstyryl, (E)- (8CI))

• Product Name: Sulfone, o-nitrophenylstyryl, (E)- (8CI)
• CAS No: 30166-86-0
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 308340
• PubChem ID: 5382426
• Update Time: 2025-04-19

Sulfone, o-nitrophenylstyryl, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Sulfone, o-nitrophenylstyryl, (E)- (8CI)
• 1-nitro-2-[(E)-2-phenylethenyl]sulfonylbenzene
• AC1NTJJD
• NSC140189
• trans-1-Phenyl-2-(o-nitrophenylsulfonyl)-ethen
• DTXSID80419257
• NSC-140189
• 30166-86-0

• Inchi： 1S/C14H11NO4S/c16-15(17)13-8-4-5-9-14(13)20(18,19)11-10-12-6-2-1-3-7-12/h1-11H/b11-10+
• InChI Key： MDXGEXNIMDOEHQ-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 289.04093
• Monoisotopic Mass: 289.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28
• LogP: 4.64340